Evaluation and improvement of cultivated land system resilience (CLSR) play a significant role in the sustainable development of cultivated land. From the perspective of multifunction of cultivated land, this study revealed the spatiotemporal evolution of CLSR in China's major grain-producing regions during 2000–2020 by catastrophe model based on a comprehensive evaluation system including production resilience (PR), ecological resilience (ER), and economic resilience (CR), and further identified the key drivers to find scientific paths to improve CLSR. The results demonstrated that the CLSR had significant spatiotemporal differences and stayed at a low level but showed a steady rise. In terms of spatial scope, the number of provinces with middle- and high-grade resilience had increased from 0 to 10. As for time variation, the CLSR showed an upward trend, from 0.78 to 0.95. PR and CR were similar to CLSR, showing an increased tendency, while ER displayed the characteristics of first decreased and then increased. As for the key drivers, PR played a central role in the CLSR, the effect of CR on CLSR was weakened, while the ER was gradually strengthened. Specifically, the stability of grain production, effective irrigated area rate, agricultural pollution, and the contribution of agriculture to GDP were the key factors to CLSR. Hence, stabilizing cultivated land areas, controlling nongrain growing phenomena, strengthening agricultural infrastructure construction, promoting ecological restoration of cultivated land, and ensuring economic contribution of cultivated land were effective ways to improve CLSR.

Salinization and alkalization are global environmental issues, and a growing area of saline-alkali land has been developed as paddy fields. However, the information on the characteristics and driving mechanisms of greenhouse gas (i.e., methane (CH4), carbon dioxide (CO2) and nitrous oxide (N2O)) and ammonia (NH3) emissions from paddy fields with different saline-alkali levels is limited. We conducted a 137-day mesocosm experiment to investigate these issues using light (L), moderate (M), and heavy (H) saline-alkali soils with a history of reclamation of 20, 4 and 2 years, respectively. The results demonstrated that both the cumulative CH4 and NH3 fluxes in H treatment were significantly (p < 0.05) higher than L. While, the increasing saline-alkali levels reduced the cumulative CO2 and N2O fluxes, respectively. With the increasing saline-alkali levels, the species richness and diversity of microbial communities decreased. High saline-alkali level inhibited the growth of ammonia-oxidizing archaea, resulting in less N2O produced by nitrification, thus reducing N2O emission. Cumulative CH4 flux and the mcrA gene copy numbers showed a significant (p < 0.05) negative correlation. The gene copy number in H treatment was lower than M and L, respectively. The highest global warming potential and greenhouse gas intensity were observed in H treatment. Overall, recently reclaimed saline-alkali paddy field with an initial heavy saline-alkali level may be a hotspot of farmland CH4 and NH3 emissions, highlighting the necessity of optimizing water and fertilizer management for controlling these gas emissions at the initial stage of developing saline-alkali lands into paddy fields.

Precise assessment of soil organic carbon (SOC) storage requires understanding how vegetation and soil physico-chemical properties differ in SOC fractions. Therefore, we aimed to analyze the dynamics of aggregate-associated, labile organic carbon (LOC) fractions corresponding to depth to clarify the effect of vegetation and soil properties on water stable aggregate (WSA) mineral adsorption in subtropical, red soil with five vegetation restoration regimes. The results showed that the large macro-aggregate fraction dominated the degraded red soil, which had the highest content of dissolved organic carbon (DOC). WSA-associated, easily oxidized organic carbon (EOC) varied from 6.26 to 20.02 g/kg and was not affected by vegetation types. Schima superba pure forest significantly increased DOC (0.38 g/kg on average) and particulate organic carbon (POC, 7.92 g/kg on average), which had the highest biomass. Along with soil depth, WSA-associated POC declined, while exhibiting a growth trend with decreasing particle size, for example, the highest POC was found in <0.053 mm aggregates. The redundancy analysis ordination indicated that soil porosity and total nitrogen (TN) were the main soil parameters that explained the most variance. Meanwhile, the vegetation biomass, except for litter, were all significantly positively correlated with <0.053 mm aggregates. Leaf biomass played the most important role on DOC in macro-aggregates with a 53.42% contribution. For aggregate-related POC, the largest contribution was from the interactions between branch biomass and pH (47.78%) followed by TN (35.1%) of micro-aggregate-related POC. Leaf biomass, <0.053 mm aggregates, and TN can be used as indicators to evaluate the impact of vegetation restoration on WSA-associated SOC fractions. Broad-leaved forest or in combination with indigenous coniferous species was a better choice for SOC sequestration improvement in the study area for managing C supply, process, and flux in subtropical terrestrial ecosystems.

Land rehabilitation through exclosures has been recognized as a promising practice in the restoration of degraded drylands. This study evaluated woody species density, diversity, cover, and biomass production from three regeneration approaches (EMTs): (1) Naturally Regenerated (ENR) exclosures, (2) exclosures with Soil and Water Conservation Structures (ECNR), and (3) those enriched with exotic and local plant species in addition to SWC structures (ECP) among which empirical evidence of comparisons are lacking for appropriate decision making of which restoration strategy to promote. Primary data were collected from a total of 72 study plots located across transects laid within exclosures and in adjacent grazing areas with similar ecological condition. Interview with 331 households and focus groups was used to further understand the effects. Regression analysis revealed that the mean difference in herbaceous and canopy cover, herbaceous and woody biomass, and woody species density and diversity of the three EMTs was statistically significantly higher than in the adjacent open grazing areas. Moreover, herbaceous biomass in ECP differed significantly from that of ECNR. The results indicated that ENR and ECP equally enhanced the selected vegetation parameters. This is predominantly attributed to the comparable responsiveness of many degraded areas to natural regeneration as they do to active regeneration approaches. Implementation of natural regeneration is suitable for immediate recruitment of strategy in terms of resources, time, and meeting objectives before decisions are made for assisted models of exclosure that require massive campaigns to construct soil and water conservation structures and huge seedling production in the dryland areas.

Check dams are used for soil and water conservation worldwide, especially on the Chinese Loess Plateau, which has suffered from severe soil and water loss. To promote ecological conservation and high-quality development in the Yellow River basin, considerable effort should be devoted to building check dams in the small watersheds where the conditions permit on the Loess Plateau. Therefore, suitable small watersheds must be identified for constructing new check dams. In this study, the weighted overlay method (WOM) of the multi-criteria decision-making analysis method, the random forest (RF), and the support vector machine (SVM) of machine learning methods were first applied to simulate the suitability of small watersheds for check dam construction in the Ganguyi upstream area of the Yanhe River basin on the Loess Plateau. Accuracy assessment showed that the accuracy of the three models was almost perfect and RF had the highest accuracy of 0.95, followed by SVM (0.87), and WOM (0.83). Meanwhile, the impacts of topographic factors and soil erodibility were found to be generally higher than those of the other factors, and 56% of small watersheds had high and very high suitability for check dam construction, 67% of these small watersheds have already been built as check dams. Finally, a total of 108 small watersheds were found to be suitable in the study area when considering their environmental characteristics. The methodology developed in the study can be used as a preliminary planning step for check dam construction and as a foundation for detailed field investigations in the future, which help to realize the sustainable use of soil and water resources.

Ecological security is a vital component of regional security and significantly influences regional sustainable development. The assessment of ecological security is the cornerstone of relative research to coordinate ecological protection and economic developments. However, a framework that enables systematic assessment of the ecological security still needs further exploration. A framework that includes ecosystem organization (O), quality (Q), and services (S) was proposed to evaluate the ecological security in southeast Qinghai-Tibet Plateau (QTP) in this study. Results showed that: (1) From 2000 to 2020, ecosystem organization in the study area showed an improving trend, with 61.33% of counties experiencing an increase in O value; (2) The ecosystem quality showed an increasing trend, with the proportion of increased areas amounting to 54.46%, and the significantly increased area occupied 3.38% of the study area; (3) The total trend of ecosystem services decreased, among them, habitat provision and soil conservation both presented an increasing trend, while water yield performed a decreased trend; (4) The ecological security in the southeast of QTP has been improved, which increased in north of the study area and decreased in south part. Overall, our study provided a novel view to characterize the physical status of the natural environment and enriched the methodology of ecological security assessment. More attention should be received by the different roles of ecosystem organization, quality, and services in ecological security in future studies, which is helpful to reflect the current situation and changing trends of regional ecological security more reasonably and comprehensively.

Mulching measures can regulate soil properties; however, little is known about the effects metabolic limitations on farmland during the key growth stages of broomcorn millet in multiple regions of the Loess Plateau. We conducted field experiments to compare three techniques: flat planting with no mulching (TP), ridge–furrow mulching system (RF), and plastic film mulching (PFM). Soil extracellular enzymatic stoichiometry and physicochemical properties of three growth periods (jointing, flowering, and maturity) of proso millet (Panicum miliaceum L.) were measured to investigate microbial metabolic limitations and the relationship with soil moisture, temperature, and nutrients in the three regions of the Loess Plateau (Guyuan city, Huining County, and Yulin city). The results show that compared with TP, both PFM and RF techniques increased soil organic carbon (SOC), total nitrogen (TN), ammonium nitrogen ( NH 4 + − N $$ {{\mathrm{NH}}_4}^{+}-\mathrm{N} $$ ), and nitrate nitrogen ( NO 3 − − N $$ {{\mathrm{NO}}_3}^{-}-\mathrm{N} $$ ) during the jointing period, but the levels decreased during the flowering period, and the activities of C-, N-, P-acquiring enzymes were 29.02%, 33.68%, and 19.46% higher when using PFM, and 13.78%, 6.81%, and 6.52% higher when using RF. Meanwhile, RF treatment significantly increased the carbon metabolism limitation during the jointing, flowering, and maturity periods of proso millet in the three regions, and also improved the nitrogen metabolism limitation during the jointing and flowering periods of proso millet in the Huining and Yulin regions. Linear regression analysis showed that pH, SOC, and NH 4 + − N $$ {{\mathrm{NH}}_4}^{+}-\mathrm{N} $$ contents significantly affected carbon limitation, and nitrogen limitation was gradually alleviated with increases in SOC, TN, and NO 3 − − N $$ {{\mathrm{NO}}_3}^{-}-\mathrm{N} $$ contents in proso millet farmland soils. Partial least squares path modeling showed that soil moisture and nutrients differed significantly among the regions, and soil temperature positively regulated the soil nutrients. Mulching significantly improved the carbon limitation owing to increased soil temperature and moisture. These results provide important ideas for nutrient cycling and microbial metabolism of broomcorn millet farmland soil under mulching measures on the Loess Plateau.

Soil salinization has become a global environmental problem with the potential to cause serious land degradation. Thus, improving salt-affected soils and enhancing the nutrient utilization efficiency of saline farmlands through scientific and effective measures are urgent scientific problems. In this study, a 2-year field experiment was conducted to evaluate the effects of different soil amendments and their combinations on the dynamics of soil salinity, soil nutrients, and crop yield in a moderately salinized soil (EC1:5 of 0.78 dS m−1 and total salt content of 3.06 g kg−1). Nine soil treatments were implemented: biochar (B), lignocellulose (L), humic acid (H), fulvic acid (F), biochar + humic acid (B + H), biochar + fulvic acid (B + F), lignocellulose + humic acid (L + H), lignocellulose + fulvic acid (L + F), and control (CK). The results demonstrated that the application of F led to a certain reduction on the contents of soil salt, Na+, and Cl− among the soils amended with a single amendment application. The combined application of B and F or H could increase the soil desalination rate and increase the mineral N and Olsen-P concentrations at a soil depth of 0–20 cm, which improved the grain yield, biological yield, N recovery efficiency (REN), N agronomic efficiency (AEN), N partial factor productivity (PFPN), P agronomic efficiency (AEP), and P partial factor productivity (PFPP). Although the single application of L led to decreases in the grain yield, biological yield, REN, AEN, PFPN, REP, AEP, PFPP, and P physiological efficiency (PEP), the combined application of L and F had superior effects on enhancing the winter wheat grain yield and accumulative nutrient use efficiency. In conclusion, the combined application of B and F or H is recommended to ameliorate salt-affected soils and improve nutrient availability.

We consider the case of a mountain catchment representative of southwest Spitsbergen to investigate the spatial and temporal variation in temperature of the near-surface ground. We set up 20 thermistor strings distributed in different parts of the catchment, combine the measured data with land surface temperature (LST) retrieved from Landsat imagery, and verify the depth of ground thawing using electrical resistivity tomography. Under current climatic conditions, the thickness of the active layer (ALT) is at least 1.5 m, and in the lower parts of the catchment, between 3.5 and 4 m. The maximum ground surface temperature in the study area can be 27°C, and the temperature at a depth of 1.5 m, 5.4°C. We identified unfrozen ground (taliks) to a depth of 10–30 m in zones of water concentration at foot slopes and under river channels. The persistence of year-round taliks at lake shores is possible. We verify the hypothesis that topographic parameters significantly determine the spatial variation of near-surface ground temperature. For each level of temperature aggregation (from 6 h to 12 months data) and each examined the depth of the active layer, it is possible to identify environmental variables—related to energy conditions, heights, terrain relief, and ground surface moisture—significantly correlated with ground temperature, and consequently to specify multiple regression models. Topographic exposure and LST (used only in daily models), altitude, and various approximations of relative height are crucial in their construction. The ground temperature variance, unexplained in the regression analysis, prompts recognition of the critical role of factors not included in the modelling (groundwater, soil structure).

Metals can accumulate in agricultural soils, presenting a serious threat to human health; therefore, it is important to analyze the quality of these soils to avoid possible harm related to their contamination in the future. Despite the importance of monitoring arable soil quality, few studies have examined the current state of Cu and Cd soil contamination through analysis of historical data and temporal trends in heavy metal content. Therefore, this study was aimed at analyzing the spatial variability of Cu and Cd content (expressed by toxicity indices) and assessing the level of contamination of arable soils in Poland over the last 25 years (1995–2020). The average Cu content in soil throughout the duration of the study was ~10 mg/kg. The average Cd content increased from 0.7 mg/kg (in 1995) to 3.4 mg/kg (in 2020). The evaluation of Cu and Cd soil contamination showed that soils contaminated with Cd and Cu constituted 1.4% and 2.3% of the total monitoring points, respectively. The geoaccumulation index and pollution index ranged for Cu from −5.23 to 3.09 (mean: −2.50) and from 0.02 to 6.40 (mean: 0.20), and for Cd from −5.23 to 6.92 (mean: −1.67) and from 0.01 to 60.58 (mean: 0.44). The soil was practically uncontaminated with Cu and Cd in 98.77%/98.92% and 93.44%/97.92% of cases, respectively. On a national scale, the contents of Cu and Cd in soils depend on soil properties (pH, C, OM, ST, and CM) to a very small extent. An assessment of the spatial distribution of Cu and Cd concentrations in Polish arable soils indicated regional differences related to the degree of industrialization/urbanization. The obtained results show the impact of human activity on the level of heavy metals present in soils.